![molecular formula C15H19N3O B7474294 1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide](/img/structure/B7474294.png)
1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide
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Overview
Description
1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide, also known as CAY10505, is a synthetic compound that has gained attention for its potential application in scientific research.
Mechanism of Action
1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide exerts its effects by binding to and modulating the activity of the enzyme glycogen synthase kinase 3 beta (GSK-3β). GSK-3β is involved in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting GSK-3β activity, this compound can modulate these processes and exert its effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including:
- Inhibition of cancer cell growth
- Induction of cell cycle arrest and apoptosis
- Neuroprotective effects
- Improvement of cognitive function
- Modulation of cellular processes, including cell growth, differentiation, and apoptosis
Advantages and Limitations for Lab Experiments
The advantages of using 1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide in lab experiments include its high purity, specificity for GSK-3β, and potential application in various research areas. However, some limitations of using this compound include its relatively high cost and limited availability.
Future Directions
There are several future directions for research on 1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide, including:
- Further investigation of its potential application in cancer research and neuroscience
- Development of more cost-effective synthesis methods
- Investigation of its potential application in other research areas, such as immunology and infectious diseases
- Development of more specific and potent GSK-3β inhibitors based on the structure of this compound
In conclusion, this compound is a synthetic compound that has potential application in various scientific research areas. Its synthesis method yields a high purity of the compound, making it suitable for lab experiments. This compound exerts its effects by inhibiting GSK-3β activity, and has been shown to have various biochemical and physiological effects. Although there are some limitations to using this compound in lab experiments, there are several future directions for research on this compound.
Synthesis Methods
The synthesis of 1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide involves the reaction of 4-methylbenzylamine with 1,3,5-trimethylpyrazole-4-carboxylic acid chloride in the presence of triethylamine. The resulting product is then purified using column chromatography. This method yields a high purity of this compound, making it suitable for scientific research.
Scientific Research Applications
1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide has been shown to have potential application in various scientific research areas, including cancer research and neuroscience. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
1,3,5-trimethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-10-5-7-13(8-6-10)9-16-15(19)14-11(2)17-18(4)12(14)3/h5-8H,9H2,1-4H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGQYZDBBOJASSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=C(N(N=C2C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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